Cas no 2171702-16-0 (3-{ethyl(pyridin-2-yl)methylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-{ethyl(pyridin-2-yl)methylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171702-16-0
• MF: C₂₇H₂₇N₃O₅
• MW: 473.52038693428
• CID: 5836692
• PubChem ID: 165877603
• Update Time: 2025-10-08

3-{ethyl(pyridin-2-yl)methylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{ethyl(pyridin-2-yl)methylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 3-{ethyl[(pyridin-2-yl)methyl]carbamoyl}-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• EN300-1483092
• 2171702-16-0

• Inchi： 1S/C27H27N3O5/c1-2-30(16-18-9-7-8-14-28-18)26(33)24(15-25(31)32)29-27(34)35-17-23-21-12-5-3-10-19(21)20-11-4-6-13-22(20)23/h3-14,23-24H,2,15-17H2,1H3,(H,29,34)(H,31,32)
• InChI Key： AXCYEHXPTLXVOL-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(=O)O)C(N(CC)CC1C=CC=CN=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 473.19507097g/mol
• Monoisotopic Mass: 473.19507097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 724
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 109Ų

Additional information on 3-{ethyl(pyridin-2-yl)methylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Introduction to 3-{ethyl(pyridin-2-yl)methylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171702-16-0)

The compound 3-{ethyl(pyridin-2-yl)methylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid, identified by its CAS number 2171702-16-0, represents a significant advancement in the field of pharmaceutical chemistry and biochemistry. This intricate molecular structure, featuring a combination of pyridine, fluorene, and carbamoyl functional groups, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development.

At the core of this compound's design lies a sophisticated interplay of chemical moieties that enhance its pharmacological properties. The presence of an ethyl(pyridin-2-yl)methylcarbamoyl group introduces a polar, hydrogen-bonding capability, which is critical for binding to biological targets with high specificity. Simultaneously, the {(9H-fluoren-9-yl)methoxycarbonyl}amino moiety contributes to the molecule's solubility and stability, making it an attractive candidate for further medicinal chemistry exploration.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of this compound with various biological receptors. Studies suggest that the structural features of 3-{ethyl(pyridin-2-yl)methylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid align well with targets involved in inflammatory pathways, making it a promising candidate for developing novel anti-inflammatory agents.

In parallel, the field of proteomics has provided valuable insights into the mechanisms by which such compounds interact with protein targets. The unique combination of aromatic rings and polar groups in this molecule allows for multiple points of interaction, potentially enhancing its efficacy and reducing off-target effects. This multifaceted approach is particularly relevant in the context of precision medicine, where tailored molecular interactions are key to achieving therapeutic success.

The synthesis of 3-{ethyl(pyridin-2-yl)methylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid represents a testament to the progress in synthetic organic chemistry. Modern techniques, such as palladium-catalyzed cross-coupling reactions and automated purification methods, have streamlined the production process, making it more efficient and scalable. These advancements not only reduce costs but also allow for rapid iteration in drug development pipelines.

From a regulatory perspective, the characterization of this compound has been facilitated by state-of-the-art analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These tools provide comprehensive structural data, ensuring that the compound meets stringent quality standards before proceeding to preclinical testing. Such rigorous characterization is essential for navigating the complex landscape of pharmaceutical regulations and ensuring patient safety.

The potential applications of 3-{ethyl(pyridin-2-yl)methylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid extend beyond inflammation management. Emerging research indicates that this compound may exhibit neuroprotective properties, making it a candidate for treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The ability to modulate protein-protein interactions within neural pathways could pave the way for novel therapeutic strategies.

In conclusion, 3-{ethyl(pyridin-2-yl)methylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171702-16-0) stands as a beacon of innovation in pharmaceutical chemistry. Its unique structural features, combined with promising preclinical data, position it as a valuable asset in the quest for next-generation therapeutics. As research continues to uncover new applications and mechanisms of action, this compound is poised to make significant contributions to human health and well-being.